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Abstract
This technical guide provides a comprehensive overview of 1-Ethylquinolinium iodide (CAS

No. 634-35-5), a quaternary ammonium salt with significant applications in synthetic organic

chemistry and materials science. This document delves into the fundamental physicochemical

properties, synthesis, and reactivity of this compound. Furthermore, it explores its diverse

applications, supported by detailed experimental protocols and safety considerations. The

guide is intended to serve as a valuable resource for researchers and professionals engaged in

chemical synthesis and drug development, offering both foundational knowledge and practical

insights.

Introduction
1-Ethylquinolinium iodide is a heterocyclic organic compound characterized by a quinoline

core with an ethyl group attached to the nitrogen atom, forming a quaternary ammonium cation,

and an iodide anion. Its planar aromatic structure and positive charge contribute to its unique

reactivity and utility in various chemical transformations. This guide will elucidate the key
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aspects of this versatile reagent, providing a technical foundation for its effective use in a

laboratory setting.

Physicochemical Properties
A thorough understanding of the physicochemical properties of a reagent is paramount for its

successful application in research and development. The key properties of 1-Ethylquinolinium
iodide are summarized in the table below.

Property Value Reference(s)

CAS Number 634-35-5 [1][2][3][4][5][6]

Molecular Formula C₁₁H₁₂IN [1][2][3][5]

Molecular Weight ~285.12 g/mol [1][2][3][6]

Appearance
White, yellow, or brown

crystalline solid/powder
[1][2]

Melting Point 158-160 °C [2][4][6]

Solubility Soluble in polar solvents [2]

Synthesis of 1-Ethylquinolinium Iodide
The synthesis of 1-Ethylquinolinium iodide is a classic example of the Menshutkin reaction,

which involves the alkylation of a tertiary amine to form a quaternary ammonium salt. In this

case, the tertiary amine is quinoline, and the alkylating agent is iodoethane.

Reaction Mechanism
The lone pair of electrons on the nitrogen atom of the quinoline ring acts as a nucleophile,

attacking the electrophilic ethyl group of iodoethane. This results in the formation of a new

carbon-nitrogen bond and the displacement of the iodide ion, which then associates with the

positively charged quinolinium cation.
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Caption: The Menshutkin reaction for the synthesis of 1-Ethylquinolinium iodide.

Experimental Protocol
Materials:

Quinoline

Iodoethane

Anhydrous diethyl ether

Round-bottom flask

Reflux condenser

Magnetic stirrer

Heating mantle

Büchner funnel and filter paper

Procedure:

In a clean, dry round-bottom flask, dissolve quinoline in an excess of iodoethane.
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Attach a reflux condenser and gently heat the mixture under reflux for 2-3 hours with

constant stirring.

Allow the reaction mixture to cool to room temperature. The product will precipitate out of the

solution.

Add anhydrous diethyl ether to the flask to facilitate further precipitation of the product.

Collect the solid product by vacuum filtration using a Büchner funnel.

Wash the collected solid with small portions of cold anhydrous diethyl ether to remove any

unreacted starting materials.

Dry the purified 1-Ethylquinolinium iodide in a vacuum oven.

Applications in Organic Synthesis
1-Ethylquinolinium iodide serves as a versatile reagent in a variety of organic

transformations. Its utility stems from the electrophilic nature of the quinolinium ring and the

ability of the iodide ion to act as a nucleophile or leaving group.

Precursor to Cyanine Dyes
One of the primary applications of 1-Ethylquinolinium iodide is as a precursor in the

synthesis of cyanine dyes. These dyes are characterized by a long polymethine chain

connecting two nitrogen-containing heterocyclic systems. The ethyl group on the quinolinium

nitrogen enhances the reactivity of the methyl group at the 2- or 4-position, allowing for

condensation reactions with other heterocyclic salts to form the extended conjugated system of

the dye.

Phase-Transfer Catalyst
The ionic nature of 1-Ethylquinolinium iodide allows it to function as a phase-transfer

catalyst. It can facilitate the transport of anions from an aqueous phase to an organic phase,

where they can participate in reactions with organic substrates. This is particularly useful in

reactions involving water-insoluble organic reactants and water-soluble inorganic reagents.
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Caption: Mechanism of phase-transfer catalysis using 1-Ethylquinolinium iodide.

Safety and Handling
1-Ethylquinolinium iodide is an irritant and should be handled with appropriate safety

precautions to minimize exposure.[1][7][8]

Hazard Statements:

H315: Causes skin irritation.[1][8]

H319: Causes serious eye irritation.[1][8]

H335: May cause respiratory irritation.[1][8]

Precautionary Measures:

Work in a well-ventilated area or in a chemical fume hood.[7]

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.[7]
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Avoid inhalation of dust.

In case of contact with skin or eyes, rinse immediately with plenty of water and seek medical

attention.[7]

Store in a tightly sealed container in a cool, dry place away from incompatible materials.

Conclusion
1-Ethylquinolinium iodide is a valuable and versatile compound with a well-established role

in organic synthesis. Its straightforward preparation, coupled with its diverse reactivity, makes it

an important tool for researchers in both academic and industrial settings. A comprehensive

understanding of its properties, synthesis, and safe handling procedures, as outlined in this

guide, is essential for its effective and responsible use in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b146953#1-ethylquinolinium-iodide-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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